N-(4-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-ylsulfonyl)-3-methylphenyl)propionamide

• IUPAC Name: N-[3-methyl-4-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-ylsulfonyl)phenyl]propanamide
• InChI: InChI=1S/C17H24N2O4S2/c1-3-16(20)18-14-4-5-15(13(2)12-14)25(21,22)19-8-6-17(7-9-19)23-10-11-24-17/h4-5,12H,3,6-11H2,1-2H3,(H,18,20)
• InChI Key: AKSISQGQRKFIDF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)N2CCC3(CC2)OCCS3)C
• Molecular Formula: C17H24N2O4S2
• Molecular Weight: 384.5 g/mol

Description

The compound appears to contain a 1-oxa-4-thia-8-azaspiro[4.5]decane moiety. This structure is a type of spirocyclic compound, which means it has two rings that share a single atom. Spirocyclic compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like NMR spectroscopy. This would provide information about the types of atoms in the compound and how they’re connected.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined using various analytical techniques.

Scientific Research Applications

Anticancer Activity

1,3,4-Oxadiazoles have garnered attention due to their potential as anticancer agents. In a recent study, a one-step synthesis of 1,3,4-oxadiazoles from tertiary amines was reported. The reaction involved (N-isocyanimine)triphenylphosphorane, tertiary amines, and carboxylic acids, resulting in the formation of 1,3,4-oxadiazoles. Notably, this method allowed direct functionalization of sp3 C-H bonds adjacent to the nitrogen atom. .

Material Science Applications

Beyond their biological activities, 1,3,4-oxadiazoles find applications in material science. Researchers have explored their use as building blocks for functional materials, including polymers, liquid crystals, and organic semiconductors.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological targets to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it could be further studied as a potential drug.